Cas no 2138-20-7 (4-Cyclohexylresorcinol)

• Product Name: 4-Cyclohexylresorcinol
• CAS No: 2138-20-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00019336
• CID: 269666
• PubChem ID: 75055
• Update Time: 2025-10-08

4-Cyclohexylresorcinol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-cyclohexyl-
• 4-cyclohexylbenzene-1,3-diol
• 4-CYCLOHEXYLRESORCINOL
• NSC-59847
• NS00026851
• FT-0618321
• NSC 59847
• AKOS006228297
• 4-Cyclohexyl-1,3-benzenediol #
• 1, 4-cyclohexyl-
• 4-cyclohexylbenzene-1, 3-diol
• 4-Cyclohexyl-1,3-benzenediol
• SQF9KB6PC8
• NSC59847
• EINECS 218-380-3
• 1,3-Benzenediol, 4-cyclohexyl-
• MFCD00019336
• 4-cyclohexyl-benzene-1,3-diol
• DTXSID00175641
• SCHEMBL70722
• 2138-20-7
• 4-Cyclohexylresorcinol

• MDL： MFCD00019336
• Inchi： 1S/C12H16O2/c13-10-6-7-11(12(14)8-10)9-4-2-1-3-5-9/h6-9,13-14H,1-5H2
• InChI Key： LSEHCENPUMUIKC-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1CCCCC1)O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.0240 (rough estimate)
• Boiling Point: 288.25°C (rough estimate)
• Flash Point: 170.6°C
• Refractive Index: 1.5100 (estimate)
• PSA: 40.46
• LogP: 3.14550

4-Cyclohexylresorcinol Security Information

• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

Additional information on 4-Cyclohexylresorcinol

4-Cyclohexylresorcinol: A Comprehensive Overview

4-Cyclohexylresorcinol (CAS No. 2138-20-7) is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique chemical structure, is widely recognized for its applications in fields such as materials science, pharmaceuticals, and cosmetics. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 4-Cyclohexylresorcinol, providing a comprehensive understanding of its significance in modern research.

The chemical structure of 4-Cyclohexylresorcinol consists of a resorcinol backbone with a cyclohexyl group attached at the para position. This substitution imparts unique electronic and steric properties to the molecule, making it highly functional for various applications. Recent studies have highlighted the importance of 4-Cyclohexylresorcinol in the development of advanced materials, particularly in the synthesis of high-performance polymers and composites. Researchers have demonstrated that the compound's ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for creating robust polymer networks with enhanced mechanical and thermal stability.

In the pharmaceutical industry, 4-Cyclohexylresorcinol has been explored for its potential as an active ingredient in drug delivery systems. Its hydroxyl groups enable the formation of stable complexes with various therapeutic agents, facilitating controlled release mechanisms. A 2023 study published in *Journal of Medicinal Chemistry* reported that 4-Cyclohexylresorcinol derivatives exhibit promising anti-inflammatory and antioxidant activities, suggesting their potential use in treating chronic diseases such as arthritis and neurodegenerative disorders.

The cosmetic industry has also embraced 4-Cyclohexylresorcinol due to its skin-friendly properties. It has been incorporated into skincare products as an effective ingredient for combating oxidative stress and UV-induced damage. Recent research conducted by dermatologists at the University of California revealed that 4-Cyclohexylresorcinol significantly reduces melanin production, offering a natural solution for hyperpigmentation and age spots. This finding has led to its increasing popularity in anti-aging formulations and sunscreens.

From a synthetic perspective, the production of 4-Cyclohexylresorcinol involves a multi-step process that typically includes Friedel-Crafts alkylation followed by oxidation. Researchers have optimized this process to enhance yield and purity, making it more feasible for large-scale industrial production. Innovations in catalytic systems have further improved the efficiency of these reactions, reducing production costs while maintaining high-quality standards.

Looking ahead, the future of 4-Cyclohexylresorcinol appears promising as scientists continue to uncover new applications and improve its synthesis methods. Its adaptability across diverse industries underscores its importance as a key compound in contemporary research. As advancements in nanotechnology and biotechnology unfold, we can expect even more groundbreaking uses for 4-Cyclohexylresorcinol, solidifying its role as a cornerstone in modern chemistry.